Cas no 91168-31-9 (1H-Benzimidazole,6-methoxy-2-(methylthio)-)

1H-Benzimidazole,6-methoxy-2-(methylthio)- structure
91168-31-9 structure
Product Name:1H-Benzimidazole,6-methoxy-2-(methylthio)-
CAS No:91168-31-9
MF:C9H10N2OS
MW:194.253500461578
CID:799312
PubChem ID:838366
Update Time:2025-04-19

1H-Benzimidazole,6-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-methoxy-2-(methylthio)-
    • 5-METHOXY-2-(METHYLTHIO)BENZIMIDAZOLE
    • 6-methoxy-2-(methylthio)-1H-Benzimidazole
    • 2-methylthio-5-methoxy-1H-benzimidazole
    • 2-methylthio-5-metoxy-1H-benzimidazole
    • 5-methoxy-2-methylthio-1H-benzimidazole
    • PWMHKUVMHMOAIF-UHFFFAOYSA-N
    • CHEMBL5078363
    • SCHEMBL1101910
    • HMS1582D17
    • 1H-Benzimidazole, 5-methoxy-2-(methylthio)-
    • 6-methoxy-2-methylsulfanyl-1H-benzimidazole
    • FT-0740530
    • 5-methoxy-2-(methylthio)-1H-benzo[d]imidazole? (Esomeprazole Impurity
    • AN-668/14158003
    • CS-0166405
    • 5-Methoxy-2-(methylthio)-1H-benzo[d]imidazole
    • AKOS002726342
    • Cambridge id 5540846
    • 91168-31-9
    • Inchi: 1S/C9H10N2OS/c1-12-6-3-4-7-8(5-6)11-9(10-7)13-2/h3-5H,1-2H3,(H,10,11)
    • InChI Key: PWMHKUVMHMOAIF-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C=CC(=CC=2N1)OC

Computed Properties

  • Exact Mass: 194.05100
  • Monoisotopic Mass: 194.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.21000
  • LogP: 2.29340
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